1-(2-Chloropyrimidin-5-YL)ethanone

• IUPAC Name: 1-(2-chloropyrimidin-5-yl)ethanone
• InChI: InChI=1S/C6H5ClN2O/c1-4(10)5-2-8-6(7)9-3-5/h2-3H,1H3
• InChI Key: LISVHIVILJZRDH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CN=C(N=C1)Cl
• Molecular Formula: C6H5ClN2O
• DSSTOX Substance ID: DTXSID30547453
• Molecular Weight: 156.57 g/mol
• CAS No.: 110100-00-0

Description

1-(2-Chloropyrimidin-5-YL)ethanone is a useful research compound. Its molecular formula is C6H5ClN2O and its molecular weight is 156.57 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Biological Active Compounds

1-(2-Chloropyrimidin-5-yl)ethanone is utilized in the synthesis of diverse pyrimidine derivatives with a broad spectrum of biological activities. For example, it has been involved in the synthesis of bis(2‐(pyrimidin-2-yl)ethoxy)alkanes, exhibiting promising antioxidant activity in vitro, comparable to standard antioxidants like butylated hydroxytoluene (Rani et al., 2012). Another study demonstrated the preparation of pyridine derivatives of 3,4-dihydropyrimidin-2(1H)-ones, showing moderate insecticidal and fungicidal activities (Zhu & Shi, 2011).

Development of Antifungal Agents

In pharmaceutical research, this compound has contributed to the development of antifungal agents. An example includes the process development of Voriconazole, a broad-spectrum triazole antifungal agent. The synthesis path involves the addition of a 4-(1-metalloethyl)-5-fluoropyrimidine derivative to 1-(2,4-difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)-1-ethanone, highlighting the critical role of pyrimidine derivatives in creating effective antifungal medications (Butters et al., 2001).

Antimicrobial Activity

Several studies have focused on synthesizing novel compounds with antimicrobial activities using this compound as a starting material or related derivatives. For instance, novel thieno[2,3-d]pyrimidines exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria (Salahuddin et al., 2009). Similarly, pyrimidine-4-yl-ethanol derivatives were designed as ROS1 kinase inhibitors, showcasing the versatility of this chemical structure in developing targeted therapeutic agents (Abdelazem & Lee, 2015).

Dye Synthesis and Textile Applications

Moreover, derivatives of this compound have been applied in the synthesis of heterocyclic chalcone dyes, indicating its utility beyond pharmaceuticals into materials science. These dyes, containing a thieno[2,3-d]pyrimidine-based chromophore, were applied to polyester fibers, creating a range of hues and demonstrating the compound's relevance in developing new materials with specific optical properties (Ho & Yao, 2013).

Safety and Hazards

The compound is labeled with the signal word “Warning” and has hazard statements H302, H315, H319, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and rinsing cautiously with water in case of contact with eyes.

Mechanism of Action

Target of Action

Some related compounds have been found to inhibit tubulin polymerization , suggesting that 1-(2-Chloropyrimidin-5-YL)ethanone may have a similar target.

Mode of Action

If it does indeed target tubulin, it may bind to the protein and prevent its polymerization, disrupting the formation of microtubules and thus inhibiting cell division .

Biochemical Pathways

If it acts as a tubulin inhibitor, it would affect the cell cycle, particularly mitosis, by disrupting microtubule dynamics .

Result of Action

If it acts as a tubulin inhibitor, it could potentially lead to cell cycle arrest and apoptosis, particularly in rapidly dividing cells .

Synthesis routes and methods

Procedure details

To a solution of 2-chloro-5-(1-ethoxyvinyl)pyrimidine (350 mg, 1.9 mmol) in THF (15 mL) was, added aqueous HCl (1N, 15 mL). The mixture was stirred at rt for 4 h, extracted with EtOAc. The organic phase was washed with satd aq NaHCO3 and brine. The combined organic layer was dried over anhydrous Na2SO4 and concentrated to give the crude product, which was purified by prep TLC (PE:EA 3:1) to give 1-(2-chloropyrimidin-5-yl)ethanone (268 mg, yield 90%).